
Application Notes and Protocols: Formulation of
Isoamyl Angelate in Cosmetic Preparations

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Isoamyl angelate

Cat. No.: B085175 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the formulation of isoamyl
angelate in various cosmetic preparations. This document outlines the chemical and physical

properties of isoamyl angelate, recommended usage levels, and detailed experimental

protocols for incorporation, stability testing, and sensory analysis.

Introduction to Isoamyl Angelate
Isoamyl angelate (CAS No. 10482-55-0) is an ester recognized for its pleasant floral and fruity

aroma, reminiscent of chamomile.[1] It is a key constituent of Roman chamomile essential oil

and is utilized in the fragrance industry to impart these characteristic notes to perfumes and

cosmetic products.[1] Its scent profile makes it suitable for use in a variety of formulations,

including chypre, floral (such as jasmine), spicy, and citrus-themed fragrances.[1]

Physicochemical Properties of Isoamyl Angelate
A thorough understanding of the physicochemical properties of isoamyl angelate is crucial for

its effective formulation in cosmetic preparations.
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Property Value Reference

Molecular Formula C₁₀H₁₈O₂ [1]

Molecular Weight 170.25 g/mol [1]

Appearance Colorless clear liquid [1]

Odor Floral, fruity, chamomile [1]

Specific Gravity 0.88900 - 0.89400 @ 25°C [1]

Refractive Index 1.43700 - 1.44200 @ 20°C [1]

Boiling Point
202.00 - 209.00 °C @ 760.00

mm Hg
[1]

Flash Point 176.00 °F (80.00 °C) [1]

Solubility

Soluble in alcohol; sparingly

soluble in water (53.9 mg/L @

25°C)

[1]

Recommended Usage Levels
The concentration of isoamyl angelate should be carefully considered based on the product

type and desired fragrance intensity.
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Product Type
Typical Fragrance
Concentration (%)

Recommended Isoamyl
Angelate Concentration in
Final Product (%)

Face Products (creams,

lotions)
0.1 - 0.5 0.01 - 0.15

Body Products (lotions,

creams)
0.5 - 1.0 0.05 - 0.30

Rinse-off Products (shampoos,

body washes)
1.0 - 3.0 0.10 - 0.90

Perfumes (Eau de Toilette) 5.0 - 15.0
Up to 3.0 in the fragrance

concentrate

Note: The recommendation for isoamyl angelate usage is up to 3.0% in the fragrance

concentrate. The final concentration in the cosmetic product will be a fraction of this, depending

on the total fragrance load.[1]

Experimental Protocols
Formulation of an Oil-in-Water (O/W) Emulsion with
Isoamyl Angelate
This protocol describes the preparation of a basic oil-in-water lotion incorporating isoamyl
angelate.

Materials:

Oil Phase:

Cetearyl Alcohol (and) Ceteareth-20 (Emulsifying Wax NF): 5.0%

Caprylic/Capric Triglyceride: 10.0%

Shea Butter: 3.0%

Water Phase:
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Deionized Water: q.s. to 100%

Glycerin: 3.0%

Cool-Down Phase:

Isoamyl Angelate: 0.2%

Preservative (e.g., Phenoxyethanol, Caprylyl Glycol, Sorbic Acid): 1.0%

Procedure:

Preparation of Phases: In separate beakers, weigh the components of the oil phase and the

water phase.

Heating: Heat both phases to 75°C in a water bath.

Emulsification: Once both phases have reached 75°C, slowly add the water phase to the oil

phase while mixing with a homogenizer at a moderate speed. Continue homogenization for

5-10 minutes until a uniform emulsion is formed.

Cooling: Begin cooling the emulsion while stirring gently with a propeller mixer.

Addition of Cool-Down Phase: When the temperature of the emulsion is below 40°C, add the

isoamyl angelate and the preservative. Mix until uniformly dispersed.

Final Adjustments: Check the pH of the final formulation and adjust if necessary. Package in

an appropriate container.
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Figure 1: O/W Emulsion Formulation Workflow

Stability Testing Protocol
To ensure the quality and shelf-life of the cosmetic preparation containing isoamyl angelate, a

rigorous stability testing protocol is essential.
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Methodology:

Sample Preparation: Prepare three batches of the cosmetic formulation.

Storage Conditions: Store samples from each batch under the following conditions for a

period of 12 weeks:

Accelerated Stability: 40°C ± 2°C / 75% RH ± 5% RH

Real-Time Stability: 25°C ± 2°C / 60% RH ± 5% RH

Freeze-Thaw Cycling: Three cycles of 24 hours at -10°C followed by 24 hours at 25°C.

Evaluation Parameters: At weeks 0, 1, 2, 4, 8, and 12, evaluate the samples for the following

parameters:

Physical Appearance: Color, clarity, and phase separation.

Odor: Fragrance intensity and character.

pH: Measurement using a calibrated pH meter.

Viscosity: Measurement using a viscometer.

Acceptance Criteria: No significant changes in physical appearance, odor, pH (±0.5 units), or

viscosity (±10%) from the initial measurements.
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Figure 2: Stability Testing Workflow

Sensory Analysis Protocol
Sensory analysis is critical to determine the consumer acceptability of the fragrance in the final

product.

Methodology:

Panelist Selection: Recruit a panel of at least 30 untrained consumers who are regular users

of the cosmetic product type being tested.

Test Design: Conduct a blind, randomized study comparing the formulation with isoamyl
angelate to a control formulation without the fragrance.

Evaluation Procedure:

Provide each panelist with a coded sample of each formulation.

Instruct panelists to apply a standardized amount of the product to a designated area of

the skin.
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Panelists will evaluate the fragrance at two time points: immediately after application (T₀)

and after 30 minutes (T₃₀).

Questionnaire: Panelists will rate the following attributes on a 9-point hedonic scale (1 =

dislike extremely, 9 = like extremely):

Overall fragrance liking

Fragrance intensity

Pleasantness of the fragrance

Suitability of the fragrance for the product

Data Analysis: Analyze the data using appropriate statistical methods (e.g., t-test or ANOVA) to

determine if there are significant differences in consumer perception between the test and

control formulations.

Olfactory Signaling Pathway
The perception of isoamyl angelate's floral and fruity scent is initiated by its interaction with

olfactory receptors in the nasal cavity. This triggers a cascade of intracellular events leading to

the sensation of smell.
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Figure 3: Olfactory Signaling Pathway
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Safety and Regulatory Information
While specific safety data for isoamyl angelate is not as extensively published as for more

common fragrance ingredients, esters in the same chemical family, such as isoamyl acetate,

have been reviewed for safety. The Cosmetic Ingredient Review (CIR) Expert Panel has

concluded that isoamyl acetate is safe as used in cosmetic products.[2][3] As with all cosmetic

ingredients, it is the responsibility of the formulator to ensure the final product is safe for

consumer use and complies with all relevant regulations in the target market.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b085175?utm_src=pdf-body
https://blog.mountainroseherbs.com/gentle-floral-skin-cream-recipe
https://www.letsmakebeauty.com/blog/post/how-to-formulate-water-in-oil-emulsions
https://www.benchchem.com/product/b085175?utm_src=pdf-custom-synthesis
https://www.thegoodscentscompany.com/data/rw1044991.html
https://blog.mountainroseherbs.com/gentle-floral-skin-cream-recipe
https://www.letsmakebeauty.com/blog/post/how-to-formulate-water-in-oil-emulsions
https://www.benchchem.com/product/b085175#formulation-of-isoamyl-angelate-in-cosmetic-preparations
https://www.benchchem.com/product/b085175#formulation-of-isoamyl-angelate-in-cosmetic-preparations
https://www.benchchem.com/product/b085175#formulation-of-isoamyl-angelate-in-cosmetic-preparations
https://www.benchchem.com/product/b085175#formulation-of-isoamyl-angelate-in-cosmetic-preparations
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b085175?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085175?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085175?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

